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Compound of Interest

Compound Name:
5-Chloro-2-

fluorobenzenesulfonamide

Cat. No.: B1349230 Get Quote

An In-depth Technical Guide to 5-Chloro-2-fluorobenzenesulfonamide (CAS 351003-57-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-2-
fluorobenzenesulfonamide, a key intermediate in the pharmaceutical and agrochemical

industries. This document consolidates its chemical and physical properties, synthetic routes,

potential applications, and safety information to support ongoing research and development

efforts.

Core Chemical and Physical Properties
5-Chloro-2-fluorobenzenesulfonamide is a halogenated aromatic sulfonamide. Its unique

substitution pattern, featuring both chloro and fluoro groups, makes it a valuable building block

for introducing these moieties into more complex molecules, thereby influencing their biological

activity and pharmacokinetic profiles.[1]

Physicochemical Data
The fundamental physicochemical properties of 5-Chloro-2-fluorobenzenesulfonamide are

summarized in the table below. These values are crucial for determining appropriate reaction

conditions, purification methods, and storage protocols.
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Property Value Source(s)

CAS Number 351003-57-1 [2][3][4]

Molecular Formula C₆H₅ClFNO₂S [3]

Molecular Weight 209.63 g/mol [4]

Melting Point 126-136 °C [4]

Boiling Point 357.1 °C at 760 mmHg [5]

IUPAC Name
5-chloro-2-

fluorobenzenesulfonamide
[3]

Synonyms

5-Chloro-2-

fluorobenzenesulfon; 5-

CHLORO-2-FLUOROBEN

[3]

Spectroscopic and Analytical Data
Characterization of 5-Chloro-2-fluorobenzenesulfonamide typically involves standard

analytical techniques. While specific spectra are proprietary to suppliers, analytical data such

as NMR, HPLC, and LC-MS are available upon request from various chemical suppliers.[6]

Synthesis and Reactivity
The primary synthetic route to 5-Chloro-2-fluorobenzenesulfonamide involves the

ammonolysis of its corresponding sulfonyl chloride precursor. This reaction is a standard

method for the formation of sulfonamides.

General Synthetic Workflow
The logical flow for the preparation of 5-Chloro-2-fluorobenzenesulfonamide is illustrated

below. The process starts from the readily available 5-chloro-2-nitroaniline and proceeds

through diazotization and sulfonyl chloride formation, followed by ammonolysis.
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5-Chloro-2-nitroaniline

Diazonium Salt Intermediate

  NaNO₂, HCl

5-Chloro-2-nitrobenzenesulfonyl chloride

  SO₂, CuCl₂

5-Chloro-2-nitrobenzenesulfonamide

  NH₄OH

5-Chloro-2-aminobenzenesulfonamide

  Fe, HCl (Reduction)

5-Chloro-2-fluorobenzenesulfonamide
(Target Compound)

  Balz-Schiemann Reaction
  (NaNO₂, HBF₄, then heat)

Click to download full resolution via product page

Caption: General synthetic pathway to 5-Chloro-2-fluorobenzenesulfonamide.

Experimental Protocol: Ammonolysis of 5-Chloro-2-
fluorobenzenesulfonyl chloride
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This protocol describes a general procedure for the synthesis of 5-Chloro-2-
fluorobenzenesulfonamide from 5-Chloro-2-fluorobenzenesulfonyl chloride.

Materials:

5-Chloro-2-fluorobenzenesulfonyl chloride (1 equivalent)

Aqueous ammonia (excess)

Dichloromethane (or other suitable organic solvent)

Deionized water

Brine solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Dissolve 5-Chloro-2-fluorobenzenesulfonyl chloride in a suitable organic solvent like

dichloromethane in a round-bottom flask.

Cool the solution in an ice bath to 0-5 °C.

Slowly add an excess of concentrated aqueous ammonia to the stirred solution. The reaction

is exothermic, so maintain the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

Once the reaction is complete, transfer the mixture to a separatory funnel.

Separate the organic layer. Wash the organic layer sequentially with deionized water and

brine solution.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

Purify the crude 5-Chloro-2-fluorobenzenesulfonamide by recrystallization from a suitable

solvent system (e.g., ethanol/water) to obtain the final product.

Applications in Research and Drug Development
Halogenated organic compounds are of significant interest in medicinal chemistry due to the

ability of halogen atoms to modulate a molecule's physicochemical properties.[1] Chlorine, in

particular, is found in over 250 FDA-approved drugs and can enhance biological activity.[7][8]

Role as a Pharmaceutical Intermediate
5-Chloro-2-fluorobenzenesulfonamide serves as a critical building block for the synthesis of

more complex molecules with potential therapeutic applications. The sulfonamide moiety is a

well-known pharmacophore present in a variety of drugs, including antimicrobial agents.[9] The

presence of both chlorine and fluorine provides multiple sites for further functionalization and

can influence binding affinity to biological targets.[10]

Potential in Gamma-Secretase Inhibition
Derivatives of benzenesulfonamides have been investigated as inhibitors of gamma-secretase,

an enzyme implicated in the pathology of Alzheimer's disease. Specifically, N-(5-chloro-2-

(hydroxymethyl)-N-alkyl-arylsulfonamides have shown both in vitro and in vivo activity.[11] This

suggests that 5-Chloro-2-fluorobenzenesulfonamide is a valuable starting material for the

development of novel gamma-secretase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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